molecular formula C6H5F3N2O2 B6266590 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid CAS No. 878204-61-6

1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

Cat. No. B6266590
CAS RN: 878204-61-6
M. Wt: 194.1
InChI Key:
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Description

“1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid” is a chemical compound . It’s an important intermediate of pesticides .


Synthesis Analysis

The compound can be synthesized by sodium cyanoacetate via condensation, acylation, cyclization, and hydrolysis . Another synthesis method involves the use of (E)-O-trifluoromethyl-benzaldoximes (TFBO) as a trifluoromethoxylation reagent .


Molecular Structure Analysis

The molecular structure of this compound is represented by the empirical formula C11H16BF3N2O2 . The InChI string is 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)7-6-17(5)16-8(7)11(13,14)15/h6H,1-5H3 .


Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can participate in nucleophilic trifluoromethoxylation of unactivated alkyl halides .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 276.06 . Its physical form is a powder or crystals, and it has a melting point of 99-100 °C .

Safety and Hazards

The compound is intended for R&D use only and not for medicinal, household, or other use .

Future Directions

The compound, being an important intermediate of pesticides, has potential applications in the agrochemical industry . The development of fluorinated organic chemicals, including this compound, is becoming an increasingly important research topic .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid involves the reaction of 1-methyl-1H-pyrazole-3-carboxylic acid with trifluoroacetic anhydride in the presence of a catalyst to form the intermediate 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-acetic acid. This intermediate is then hydrolyzed to yield the final product, 1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid.", "Starting Materials": [ "1-methyl-1H-pyrazole-3-carboxylic acid", "trifluoroacetic anhydride", "catalyst", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-pyrazole-3-carboxylic acid in a suitable solvent.", "Step 2: Add trifluoroacetic anhydride to the reaction mixture.", "Step 3: Add a catalyst to the reaction mixture and stir at room temperature for several hours.", "Step 4: Quench the reaction by adding water to the mixture.", "Step 5: Adjust the pH of the mixture to basic using sodium hydroxide.", "Step 6: Extract the product with a suitable organic solvent.", "Step 7: Purify the product by recrystallization or chromatography." ] }

CAS RN

878204-61-6

Molecular Formula

C6H5F3N2O2

Molecular Weight

194.1

Purity

95

Origin of Product

United States

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